2,4-Dichloro-7-ethyl-7H-pyrrolo[2,3-d]pyrimidine

• IUPAC Name: 2,4-dichloro-7-ethylpyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C8H7Cl2N3/c1-2-13-4-3-5-6(9)11-8(10)12-7(5)13/h3-4H,2H2,1H3
• InChI Key: VQOZIAAEKGDONZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC2=C1N=C(N=C2Cl)Cl
• Molecular Formula: C8H7Cl2N3
• Molecular Weight: 216.06 g/mol
• CAS No.: 1507350-66-4

Description

“2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine” is a chemical compound with the molecular formula C6H3Cl2N3. It is a part of the Pyrrolo [2,3-d]Pyrimidines family. It is used as a biochemical reagent and can be used as a biological material or organic compound for life science related research.

Synthesis Analysis

The synthesis of a series of 4-alkylamino-7-methyl analogs of tubercidin from 4-chloro-7-methyl-7H-pyrrolo [2,3-d] pyrimidine has been described. The synthesis of these compounds has been accomplished through methylation of 4-chloro-7H-pyrrolo-[2,3-d]pyrimidine (VI) with methyl iodide (8) and reaction of this 7-methyl product (VII) with the appropriate amine in a Parr bomb at elevated temperatures to give the respective 4-alkylamino-7-methyl - 7H - pyrrolo[2,3 - d]pyrimidine compound (VIIIa-VIIIf).

Molecular Structure Analysis

The molecular structure of “2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine” can be found in various databases such as ChemSpider.

Chemical Reactions Analysis

“2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine” demonstrates reactivity through electrophilic substitution reactions, including nucleophilic aromatic substitution and Suzuki coupling reactions.

Physical And Chemical Properties Analysis

“2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine” is a solid compound with a molecular weight of 188.02. It has a boiling point of 250-252°C. It is poorly soluble in water, but exhibits better solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

Scientific Research Applications

Antifolate Properties and Antitumor Activity

2,4-Dichloro-7-ethyl-7H-pyrrolo[2,3-d]pyrimidine derivatives exhibit significant antifolate properties. For instance, N-{4-[(2,4-diamino-5-ethyl-7H-pyrrolo[2,3-d]pyrimidin-6-yl)sulfanyl]benzoyl}-l-glutamic acid, a compound derived from this class, is an effective inhibitor of human dihydrofolate reductase (DHFR) and has shown potent activity against tumor cells in culture. Such derivatives are promising in the field of cancer research due to their potential as antitumor agents (Gangjee et al., 2007).

Tuning of Optical Properties

The compound's derivatives also find application in the field of materials science, particularly in tuning optical properties. 2,4-Bis(4-aryl-1,2,3-triazol-1-yl)pyrrolo[2,3-d]pyrimidines, a variant of this compound, have been utilized as D–π–A–π–D chromophores. By incorporating small polar substituents, it's possible to adjust the energy of frontier orbitals and the energy gap, enhancing fluorescence quantum yield significantly. This feature is crucial in the development of new materials with specific optical properties (Bucevičius et al., 2015).

Synthesis of Functionalized Base Derivatives

Additionally, this compound serves as a starting point in synthesizing functionalized base derivatives. These derivatives are important in the study of nucleoside antibiotics and can lead to the development of novel drugs. The regioselective N-alkylation processes used in the synthesis of such derivatives are vital in medicinal chemistry, especially in the context of designing antibiotics and other therapeutic agents (Rosemeyer, 2007).

Large-Scale Synthesis for Pharmaceutical Applications

Pyrrolo[2,3-d]pyrimidines, like this compound, have been synthesized on a large scale for pharmaceutical applications. The methods developed for this synthesis are economical and ecological, making them suitable for commercial pharmaceutical production. This large-scale synthesis capability is essential for the practical application of these compounds in medicine (Fischer & Misun, 2001).

Safety and Hazards

“2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine” is considered hazardous. It is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and use only outdoors or in a well-ventilated area.

Future Directions

The future directions of “2,4-Dichloro-7-ethyl-7H-pyrrolo[2,3-d]pyrimidine” could involve further exploration of its potential uses in life science research. Additionally, there is considerable interest in the synthesis and evaluation of tubercidin analogs, which could potentially involve "this compound".

Mechanism of Action

Target of Action

Compounds of similar structure, such as janus kinase (jak) inhibitors, have been known to inhibit the activity of one or more of the jak family of enzymes .

Mode of Action

It can be inferred from similar compounds that it may interfere with the jak – signal transducer and activator of transcription protein (stat) signal pathway . This pathway is a chain of interactions between proteins in the cell and is involved in cell division and death and in tumor formation processes .

Biochemical Pathways

Based on the mode of action, it can be inferred that it may affect the jak-stat signaling pathway , which plays a crucial role in cell division, death, and tumor formation processes .

Result of Action

Based on the mode of action, it can be inferred that it may induce changes in cell division and death, and potentially influence tumor formation processes .

Action Environment

It is generally recommended to store similar compounds in a cool, dry, and well-ventilated area, away from heat sources and oxidants .